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Compound of Interest

Compound Name: Ac-Leu-Arg-AMC

Cat. No.: B612774

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-Leucyl-Arginyl-7-amino-4-methylcoumarin (Ac-Leu-Arg-AMC) is a fluorogenic peptide
substrate utilized to assay the activity of certain proteases. Cleavage of the amide bond
between arginine and 7-amino-4-methylcoumarin (AMC) by an enzyme releases the highly
fluorescent AMC moiety. The resulting fluorescence can be measured to quantify enzymatic
activity. This document provides detailed protocols for the preparation of Ac-Leu-Arg-AMC
stock solutions and subsequent working solutions for use in enzyme kinetic assays.

Chemical Properties and Storage

A summary of the key chemical and physical properties of Ac-Leu-Arg-AMC is provided in the
table below.
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Property Value

Molecular Formula C24H34N6Os

Molecular Weight 486.56 g/mol [1]

Excitation Wavelength 360-380 nm[2][3]

Emission Wavelength 440-460 nm[2][3][4]
Appearance Lyophilized solid/Powder[1]
Purity (HPLC) >95%

Storage: The lyophilized powder should be stored at -20°C.[1] Upon reconstitution, the stock
solution should be aliquoted and stored at -20°C for up to one month or at -80°C for up to six
months to avoid repeated freeze-thaw cycles.[5][6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ac-Leu-Arg-AMC
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ac-Leu-Arg-AMC in
dimethyl sulfoxide (DMSO).

Materials:

Ac-Leu-Arg-AMC (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:
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» Equilibration: Allow the vial of lyophilized Ac-Leu-Arg-AMC to equilibrate to room
temperature before opening to prevent condensation.

e Mass Calculation: The lyophilized product may contain trifluoroacetic acid (TFA) salts from
the purification process, which can contribute to the total mass.[1] For precise concentration
calculations, it is recommended to account for the peptide content, which is typically greater
than 80%.[1] However, for most standard in vitro assays, the residual TFA levels do not
cause interference.[1] For this protocol, we will assume 100% peptide content for simplicity.
To prepare a 10 mM stock solution, use the following formula:

o Mass (mg) = Molarity (mM) * Volume (L) * Molecular Weight ( g/mol )

o For 1 mL (0.001 L) of a 10 mM solution: Mass (mg) = 10 mM * 0.001 L * 486.56 g/mol =
4.8656 mg

¢ Reconstitution:

o Carefully weigh out approximately 5 mg of Ac-Leu-Arg-AMC powder and record the exact
weight.

o Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to
5 mg of powder, add 1.028 mL of DMSO.

o Calculation: Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Molarity (mol/L) *
1000

» Dissolution: Vortex the solution thoroughly until the peptide is completely dissolved. Gentle
warming and sonication can be used to aid dissolution if necessary.[5]

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-
50 pL) to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[5][6]

Stock Solution Preparation Table

The following table provides the required mass of Ac-Leu-Arg-AMC to prepare stock solutions
of various concentrations.
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Desired Concentration Volume Mass of Ac-Leu-Arg-AMC
1mM 1mL 0.487 mg
5 mM 1mL 2.433 mg
10 mM 1mL 4.866 mg

Protocol 2: Preparation of a 100 yM Working Solution

This protocol describes the dilution of the 10 mM stock solution to a 100 uM working solution

for use in a typical enzyme assay.

Materials:

Microcentrifuge tubes

Calibrated pipettes

Procedure:

10 mM Ac-Leu-Arg-AMC stock solution in DMSO

Assay buffer (e.g., 20 mM TRIS, 1 mM EDTA, 150 mM NacCl, pH 7.3)[7]

e Thawing: Thaw a single aliquot of the 10 mM Ac-Leu-Arg-AMC stock solution at room

temperature.

e Dilution Calculation: Use the C1V1 = C2V2 formula to calculate the required volume of the

stock solution.

o C1 = Concentration of stock solution (10 mM)

[¢]

o

o

V1 = Volume of stock solution to be added

V2 = Final volume of working solution

C2 = Desired concentration of working solution (100 uM or 0.1 mM)
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o To prepare 1 mL of a 100 uM working solution: (10 mM) * V1 = (0.1 mM) * (1 mL) --> V1 =
0.01 mL or 10 pL

e Preparation: Add 10 pL of the 10 mM Ac-Leu-Arg-AMC stock solution to 990 pL of the assay
buffer.

e Mixing: Mix the solution thoroughly by gentle vortexing or pipetting.

e Use: The working solution is now ready for use in the enzyme assay. It is recommended to
prepare the working solution fresh on the day of the experiment.[8]

Visualizations
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Workflow for Ac-Leu-Arg-AMC Stock and Working Solution Preparation
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Caption: Workflow for preparing Ac-Leu-Arg-AMC solutions.
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Enzymatic Cleavage of Ac-Leu-Arg-AMC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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